(S)-2-Chloroacetyl-2-demethyl Thiocolchicine
(S)-2-Chloroacetyl-2-demethyl Thiocolchicine
Brand Name:
Vulcanchem
CAS No.:
148731-67-3
VCID:
VC0014888
InChI:
InChI=1S/C23H24ClNO6S/c1-12(26)25-16-7-5-13-9-18(29-2)22(31-20(28)11-24)23(30-3)21(13)14-6-8-19(32-4)17(27)10-15(14)16/h6,8-10,16H,5,7,11H2,1-4H3,(H,25,26)/t16-/m0/s1
SMILES:
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC(=O)CCl)OC
Molecular Formula:
C₂₃H₂₄ClNO₆S
Molecular Weight:
478 g/mol
(S)-2-Chloroacetyl-2-demethyl Thiocolchicine
CAS No.: 148731-67-3
Reference Standards
VCID: VC0014888
Molecular Formula: C₂₃H₂₄ClNO₆S
Molecular Weight: 478 g/mol
| CAS No. | 148731-67-3 |
|---|---|
| Product Name | (S)-2-Chloroacetyl-2-demethyl Thiocolchicine |
| Molecular Formula | C₂₃H₂₄ClNO₆S |
| Molecular Weight | 478 g/mol |
| IUPAC Name | [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate |
| Standard InChI | InChI=1S/C23H24ClNO6S/c1-12(26)25-16-7-5-13-9-18(29-2)22(31-20(28)11-24)23(30-3)21(13)14-6-8-19(32-4)17(27)10-15(14)16/h6,8-10,16H,5,7,11H2,1-4H3,(H,25,26)/t16-/m0/s1 |
| Standard InChIKey | WEFSQURXCINXNO-INIZCTEOSA-N |
| Isomeric SMILES | CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC(=O)CCl)OC |
| SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC(=O)CCl)OC |
| Canonical SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)OC(=O)CCl)OC |
| Synonyms | Chloroacetic Acid (7S)-7-(Acetylamino)-5,6,7,9-tetrahydro-1,3-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-2-yl Ester; |
| PubChem Compound | 132849 |
| Last Modified | Dec 23 2021 |
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